[2-Amino-1-(3,4-dimethoxyphenyl)ethyl]dimethylamine
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Overview
Description
“[2-Amino-1-(3,4-dimethoxyphenyl)ethyl]dimethylamine” is a chemical compound with the CAS Number: 851176-41-5 . It has a molecular weight of 224.3 . The compound is an oil at room temperature .
Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 224.3 .Scientific Research Applications
Carboxyl-Protecting Group in Peptide Chemistry
- The 2-(diphenylphosphino)ethyl group, related in structure to [2-Amino-1-(3,4-dimethoxyphenyl)ethyl]dimethylamine, is used for carboxyl-protection of amino acids or peptides, demonstrating stability in peptide synthesis and mild conditions for deprotection (Chantreux, Gamet, Jacquier, & Verducci, 1984).
Radioligands and Dopamine Receptor Study
- The compound has been used as a ligand in the preparation of technetium-99m phenethylamine complexes for preliminary evaluation as dopamine receptor radioligands, highlighting its potential in neuroimaging and pharmacological research (Vitale, Calviño, Ferrari, Stahl, & Pomilio, 1995).
Synthesis of Fused 3-Aminopyran-2-ones
- It's involved in the synthesis of various chemical compounds including fused 3-aminopyran-2-ones, demonstrating its utility in organic synthesis and medicinal chemistry (Soršak, Stanovnik, & Grdadolnik, 1998).
Intracellular Calcium Activity
- Substituted 1,4-benzoxazines bearing a similar amino side chain showed moderate activity on intracellular calcium, indicating potential for drug discovery related to calcium signaling pathways (Bourlot, Sánchez, Dureng, Guillaumet, Massingham, Monteil, Winslow, Pujol, & Mérour, 1998).
Cytotoxic Activity in Cancer Research
- The structure of this compound is used in the development of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating significant cytotoxic activity against various cancer cell lines (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Co-crystal Study in Structural Chemistry
- The compound forms part of a co-crystal structure, aiding in the understanding of molecular interactions and crystal engineering (Asiri, Al-Youbi, Faidallah, & Ng, 2011).
Chiral Auxiliary in Organic Synthesis
- It's found effective as a chiral auxiliary for diastereoselective alkylation of aldimines in organic synthesis, demonstrating its importance in stereoselective chemistry (Kohara, Hashimoto, & Saigo, 1999).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, indole derivatives are known to undergo electrophilic substitution due to excessive π-electrons delocalization .
Biochemical Pathways
Related compounds, such as indole derivatives, are known to affect a wide range of biological activities, suggesting that they may influence multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight is known to be 2243 , which may influence its bioavailability.
Result of Action
Related compounds have shown to exhibit various biological activities, suggesting that [2-amino-1-(3,4-dimethoxyphenyl)ethyl]dimethylamine may have similar effects .
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-N,N-dimethylethane-1,2-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2/c1-14(2)10(8-13)9-5-6-11(15-3)12(7-9)16-4/h5-7,10H,8,13H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEMUYGSFWRCGFY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CN)C1=CC(=C(C=C1)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
851176-41-5 |
Source
|
Record name | [2-amino-1-(3,4-dimethoxyphenyl)ethyl]dimethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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